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Compound of Interest

Compound Name: 4'-Aminooctanophenone

CAS No.: 63884-78-6

Cat. No.: B1215662

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Introduction
4'-Aminooctanophenone is a chemical compound of interest in various fields, including

pharmaceutical research and organic synthesis. Its structure, featuring a long alkyl chain, a

keto group, and an amino group on a phenyl ring, imparts specific chemical properties that

necessitate a multi-faceted analytical approach for comprehensive characterization. This

document provides detailed application notes and robust protocols for the qualitative and

quantitative analysis of 4'-Aminooctanophenone, ensuring scientific integrity and enabling

reproducible results. The methodologies described herein are grounded in established

analytical principles and adapted for the specific attributes of this molecule.

Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1215662#bc-rfq
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-characterization-of-4-aminooctanophenone
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-characterization-of-4-aminooctanophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A foundational understanding of the physicochemical properties of 4'-Aminooctanophenone is

crucial for method development.

Property Value Source

Molecular Formula C₁₄H₂₁NO PubChem[1]

Molecular Weight 219.32 g/mol PubChem[1]

XLogP3-AA 3.9 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 7 PubChem[1]

High-Performance Liquid Chromatography (HPLC)
for Purity Assessment and Quantification
Expertise & Experience: HPLC is the cornerstone for assessing the purity of 4'-
Aminooctanophenone and for its quantification in various matrices. A reversed-phase method

is most suitable, given the compound's moderate hydrophobicity (XLogP3-AA of 3.9)[1]. The

aromatic ring provides a strong chromophore for UV detection. The selection of a C18 column

offers excellent retention and separation from potential non-polar and polar impurities. The

mobile phase, a mixture of acetonitrile and water with a mild acid modifier like acetic or formic

acid, ensures good peak shape and ionization for potential mass spectrometry coupling.

Experimental Workflow: HPLC Analysis
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Sample & Mobile Phase Preparation

HPLC System

Data Analysis

Weigh 1 mg of 
4'-Aminooctanophenone

Dissolve in 1 mL of 
50:50 Acetonitrile:Water

Inject 5 µL of Sample

Diluted Sample

Prepare Mobile Phase A: 
Water + 0.1% Formic Acid

Equilibrate C18 Column

Prepare Mobile Phase B: 
Acetonitrile + 0.1% Formic Acid

Isocratic or Gradient Elution UV Detection at ~245 nm Integrate Peak Area Determine Purity (%)

Quantify using 
Calibration Curve

Sample Preparation GC-MS System

Data Analysis

Dissolve sample in 
suitable solvent (e.g., Dichloromethane)

Optional: Add derivatizing 
agent (e.g., BSTFA) Heat to complete derivatization Inject 1 µL into GCDerivatized Sample Separation on a 

non-polar column (e.g., DB-5ms) Transfer to Mass Spectrometer Electron Ionization (70 eV) Mass Analysis (m/z 50-500)

Analyze mass spectrumIdentify peak by 
retention time

Compare with library 
(e.g., NIST) or predicted fragmentation
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4'-Aminooctanophenone Structure

NMR Spectra

Structural Information

¹H NMR

Proton Environments
(Chemical Shift, Integration, Multiplicity)

Proton-Proton Coupling (COSY)
Proton-Carbon Correlation (HSQC/HMBC)

¹³C NMR

Carbon Environments
(Chemical Shift)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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